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Compound of Interest

Compound Name: OR-1896

Cat. No.: B022786 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

OR-1896, a metabolite of Levosimendan. Adherence to these procedures is critical for

maintaining laboratory safety and regulatory compliance.

OR-1896, with the CAS Number 220246-81-1, is identified as a selective phosphodiesterase

(PDE) III inhibitor.[1] While a Safety Data Sheet (SDS) from GlpBio classifies OR-1896 as "Not

a hazardous substance or mixture," it is imperative to handle and dispose of it with care,

following all applicable institutional and local regulations for chemical waste.[2]

Key Safety and Handling Information
Proper handling and storage are paramount to ensure safety. Always consult the specific

Safety Data Sheet (SDS) provided by the supplier.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses or goggles.

Hand Protection: Use appropriate chemical-resistant gloves.

Body Protection: Wear a lab coat.

Storage:
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Store in a tightly sealed container in a cool, dry, and well-ventilated area.

In Case of Exposure:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes.

Skin Contact: Wash off with soap and plenty of water.

Inhalation: Move to fresh air.

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.

Chemical and Physical Properties
A summary of the known quantitative data for OR-1896 is provided below for easy reference.

Property Value Source

CAS Number 220246-81-1 [3]

Molecular Formula C13H15N3O2 [4]

Molecular Weight 245.28 g/mol [2]

Appearance Solid [2]

Purity >98.50% [3]

Disposal Procedures
Even though classified as non-hazardous by one supplier, OR-1896 should be disposed of as

chemical waste to ensure environmental protection and compliance with laboratory best

practices.

Step-by-Step Disposal Protocol:

Waste Identification: Label a dedicated waste container clearly as "Waste OR-1896" with the

appropriate chemical structure and CAS number.
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Segregation: Do not mix OR-1896 waste with other chemical waste streams unless

compatibility is confirmed. It is best practice to keep it segregated.

Containerization:

Use a chemically compatible, leak-proof container with a secure lid.

For liquid waste (e.g., solutions in DMSO), ensure the container is appropriate for organic

solvents.

For solid waste, use a sealed, sturdy container.

Accumulation: Store the waste container in a designated satellite accumulation area within

the laboratory.

Documentation: Maintain a log of the amount of OR-1896 waste generated.

Disposal Request: When the container is full or ready for disposal, contact your institution's

Environmental Health and Safety (EHS) office to arrange for pickup and disposal according

to their specific protocols for non-hazardous or minimally hazardous chemical waste.

Empty Containers: Triple-rinse empty OR-1896 containers with a suitable solvent (e.g.,

ethanol or acetone). The rinsate should be collected and disposed of as chemical waste.

After rinsing, the container can typically be disposed of as regular laboratory glass or plastic

waste, with the label defaced.

Metabolic Pathway and Mechanism of Action
OR-1896 is an active metabolite of Levosimendan.[5] Understanding its formation and

mechanism of action is crucial for its application in research.
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Caption: Metabolic conversion of Levosimendan to its active metabolite, OR-1896.

As a phosphodiesterase (PDE) III inhibitor, OR-1896 exerts its effects by preventing the

breakdown of cyclic adenosine monophosphate (cAMP).[1] This leads to increased intracellular

cAMP levels, resulting in various physiological responses.
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Caption: Signaling pathway of OR-1896 as a PDE III inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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